Cas no 1335218-34-2 (5-Bromo-2-(6-chloropyridin-3-yloxy)benzoic acid)

5-Bromo-2-(6-chloropyridin-3-yloxy)benzoic acid structure
1335218-34-2 structure
Product Name:5-Bromo-2-(6-chloropyridin-3-yloxy)benzoic acid
CAS No:1335218-34-2
MF:C12H7BrClNO3
MW:328.545881509781
CID:2124779
Update Time:2023-08-04

5-Bromo-2-(6-chloropyridin-3-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-[(6-chloro-3-pyridinyl)oxy]Benzoic acid
    • RBGJAVNMRGMIFY-UHFFFAOYSA-N
    • 5-bromo-2-(6-chloropyridin-3-yloxy)benzoic acid
    • Benzoicacid,5-bromo-2-[(6-chloro-3-pyridinyl)oxy]-
    • Benzoic acid, 5-bromo-2-[(6-chloro-3-pyridinyl)oxy]-
    • 5-Bromo-2-(6-chloropyridin-3-yloxy)benzoic acid
    • Inchi: 1S/C12H7BrClNO3/c13-7-1-3-10(9(5-7)12(16)17)18-8-2-4-11(14)15-6-8/h1-6H,(H,16,17)
    • InChI Key: RBGJAVNMRGMIFY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C(=O)O)C=1)OC1C=NC(=CC=1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Topological Polar Surface Area: 59.4

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